Cas no 1314976-23-2 (2-methylpentanimidamide)

• Product Name: 2-methylpentanimidamide
• CAS No: 1314976-23-2
• Molecular Formula: C₆H₁₄N₂
• Molecular Weight: 114.188761234283
• CID: 5907720
• PubChem ID: 19988604

2-methylpentanimidamide Properties

Names and Identifiers

• 2-methylpentanimidamide
• SCHEMBL1440631
• AKOS006347523
• EN300-1849500
• 1314976-23-2

• InChIKey： GKRFOKIVXNRQAF-UHFFFAOYSA-N
• Inchi： 1S/C6H14N2/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H3,7,8)
• SMILES： NC(C(C)CCC)=N

Computed Properties

• Exact Mass: 114.115698455g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.115698455g/mol
• Heavy Atom Count: 8
• Complexity: 78.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines